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Compound of Interest

Compound Name: Pyrrolidine-3-carbonitrile

Cat. No.: B051249 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical nomenclature of pyrrolidine-3-
carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry and organic

synthesis. As a key building block, a comprehensive understanding of its structure and formal

naming conventions is paramount for clear communication and unambiguous identification in

research and development.

Decoding the IUPAC Name: A Systematic Approach
The formal name, pyrrolidine-3-carbonitrile, is assigned according to the systematic rules

established by the International Union of Pure and Applied Chemistry (IUPAC). A breakdown of

the name reveals the specific structural features of the molecule.

"Pyrrolidine": This is the parent or root name of the molecule. It designates a five-membered,

saturated heterocyclic compound containing one nitrogen atom. The "-idine" suffix signifies a

saturated ring system. Also known as tetrahydropyrrole, the pyrrolidine ring is a common

motif in numerous natural products and synthetic drugs.[1]

"-3-": This numerical locant indicates the position of the substituent on the pyrrolidine ring. By

convention, the heteroatom (in this case, nitrogen) is assigned the first position (1). The

subsequent carbon atoms are then numbered sequentially around the ring. Therefore, the

"-3-" specifies that the substituent is attached to the third carbon atom relative to the

nitrogen.
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"-carbonitrile": This functional group name describes a cyano group (-C≡N) when it is the

principal functional group attached to a cyclic structure. The term "carbonitrile" is used to

emphasize that the carbon atom of the cyano group is not part of the main ring or chain.

The combination of these components logically constructs the full IUPAC name, providing a

precise description of the molecule's connectivity.

Structural Representation and Stereoisomerism
The molecular formula for pyrrolidine-3-carbonitrile is C₅H₈N₂.[2][3][4] The carbon atom at

the 3-position is bonded to four different groups (a hydrogen atom, the cyano group, and two

different carbon atoms within the ring), making it a chiral center. Consequently, pyrrolidine-3-
carbonitrile can exist as a pair of enantiomers: (R)-pyrrolidine-3-carbonitrile and (S)-

pyrrolidine-3-carbonitrile. These stereoisomers are non-superimposable mirror images of

each other and may exhibit different biological activities, a critical consideration in drug

development. The racemic mixture contains equal amounts of both enantiomers.

Caption: Chemical structure of pyrrolidine-3-carbonitrile with IUPAC numbering.

Synonyms and Identification
In scientific literature and chemical catalogs, pyrrolidine-3-carbonitrile may be referred to by

several synonyms. It is also commonly available as a hydrochloride salt.[5][6][7][8]

Nomenclature Type Name

IUPAC Name Pyrrolidine-3-carbonitrile

Common Synonym 3-Pyrrolidinecarbonitrile[4]

Common Synonym 3-Cyanopyrrolidine[7]

(R)-enantiomer (3R)-Pyrrolidine-3-carbonitrile[2]

(S)-enantiomer Salt (S)-Pyrrolidine-3-carbonitrile hydrochloride[5]

A crucial identifier for any chemical compound is its CAS (Chemical Abstracts Service) Registry

Number. This unique number ensures unambiguous identification, regardless of the naming

convention used.
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Compound Form CAS Registry Number

Racemic Mixture 10603-53-9[3][4][9]

(3R)-enantiomer 1154097-27-4[2]

(3R)-enantiomer HCl Salt 1153950-54-9[6][10]

(3S)-enantiomer HCl Salt 1153950-49-2[5][11]

Racemic HCl Salt 1187930-86-4[7][8]

Applications in Synthesis
Pyrrolidine-3-carbonitrile is a versatile intermediate in organic synthesis.[12] The nitrile and

amine functional groups allow for a wide range of chemical transformations, making it a

valuable building block for creating more complex molecules.[9] It is particularly significant in

the synthesis of pharmaceuticals, especially those targeting the central nervous system.[9][12]

The pyrrolidine scaffold itself is present in many natural alkaloids and approved drugs.[1]

Conclusion
The systematic IUPAC name "pyrrolidine-3-carbonitrile" provides an accurate and complete

description of this important heterocyclic compound. Understanding the principles behind this

nomenclature, recognizing its synonyms and CAS numbers, and appreciating its

stereochemical nature are fundamental for professionals in chemical research and drug

development. This knowledge ensures precision in scientific communication and facilitates the

effective use of this versatile building block in the synthesis of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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